Sulfamethoxazole β-D-Glucuronide
Sulfamethoxazole β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
14365-52-7
VCID:
VC0028205
InChI:
InChI=1S/C16H19N3O9S/c1-7-6-10(18-28-7)19(29(25,26)9-4-2-8(17)3-5-9)15-13(22)11(20)12(21)14(27-15)16(23)24/h2-6,11-15,20-22H,17H2,1H3,(H,23,24)
SMILES:
CC1=CC(=NO1)N(C2C(C(C(C(O2)C(=O)O)O)O)O)S(=O)(=O)C3=CC=C(C=C3)N
Molecular Formula:
C₁₆H₁₉N₃O₉S
Molecular Weight:
429.4
Sulfamethoxazole β-D-Glucuronide
CAS No.: 14365-52-7
Reference Standards
VCID: VC0028205
Molecular Formula: C₁₆H₁₉N₃O₉S
Molecular Weight: 429.4
CAS No. | 14365-52-7 |
---|---|
Product Name | Sulfamethoxazole β-D-Glucuronide |
Molecular Formula | C₁₆H₁₉N₃O₉S |
Molecular Weight | 429.4 |
IUPAC Name | 6-[(4-aminophenyl)sulfonyl-(5-methyl-1,2-oxazol-3-yl)amino]-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C16H19N3O9S/c1-7-6-10(18-28-7)19(29(25,26)9-4-2-8(17)3-5-9)15-13(22)11(20)12(21)14(27-15)16(23)24/h2-6,11-15,20-22H,17H2,1H3,(H,23,24) |
SMILES | CC1=CC(=NO1)N(C2C(C(C(C(O2)C(=O)O)O)O)O)S(=O)(=O)C3=CC=C(C=C3)N |
Synonyms | 1-[[(4-Aminophenyl)sulfonyl](5-methyl-3-isoxazolyl)amino]-1-deoxy-β-D-glucopyranuronic Acid; Sulfamethoxazole N1-Glucuronide; Sulfisomezole N1-Glucuronide; Glucu-SFM; |
PubChem Compound | 75213081 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume